Cas no 869901-15-5 (1-Methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-Methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 869901-15-5
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• MDL: MFCD08271952
• CID: 719888
• PubChem ID: 7537648
• Update Time: 2025-04-19

1-Methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylicacid, 1-methyl-5-(2-thienyl)-
• 1-methyl-5-thien-2-yl-1H-pyrazole-3-carboxylic acid
• 1-methyl-5-thiophen-2-ylpyrazole-3-carboxylic acid
• DTXSID30428778
• F1911-2944
• MFCD08271952
• DB-076807
• AKOS000352302
• 1-methyl-5-thien-2-yl-1H-pyrazole-3-carboxylic acid, AldrichCPR
• CS-0070782
• SCHEMBL570365
• MS-22365
• 1-methyl-5-(thiophen-2-yl)pyrazole-3-carboxylic acid
• 869901-15-5

• MDL： MFCD08271952
• Inchi： 1S/C9H8N2O2S/c1-11-7(8-3-2-4-14-8)5-6(10-11)9(12)13/h2-5H,1H3,(H,12,13)
• InChI Key： URCWVEMABYSGJA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(=O)O)=NN1C

Computed Properties

• Exact Mass: 208.03100
• Monoisotopic Mass: 208.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.44
• Melting Point: 156 °C
• Boiling Point: 423.3°C at 760 mmHg
• Flash Point: 209.8°C
• Refractive Index: 1.692
• PSA: 83.36000
• LogP: 1.84680
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-Methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)